Cas no 1041465-92-2 (potassium (E)-2-(4-bromophenyl)ethenyltrifluoroboranuide)

• Product Name: potassium (E)-2-(4-bromophenyl)ethenyltrifluoroboranuide
• CAS No: 1041465-92-2
• MDL: MFCD09039073
• CID: 5562312
• PubChem ID: 25053621
• Update Time: 2025-10-11

potassium (E)-2-(4-bromophenyl)ethenyltrifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Borate(1-), [(1E)-2-(4-bromophenyl)ethenyl]trifluoro-, potassium (1:1), (T-4)-
• potassium (E)-2-(4-bromophenyl)ethenyltrifluoroboranuide

• MDL： MFCD09039073
• Inchi： 1S/C8H6BBrF3.K/c10-8-3-1-7(2-4-8)5-6-9(11,12)13;/h1-6H;/q-1;+1
• InChI Key： BEXVPUJMYULVAR-UHFFFAOYSA-N
• SMILES： C(/C1C=CC(Br)=CC=1)=[C-](/[H])\[B+3]([F-])([F-])[F-].[K+]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on potassium (E)-2-(4-bromophenyl)ethenyltrifluoroboranuide

Introduction to Potassium (E)-2-(4-Bromophenyl)ethenyltrifluoroborinate (CAS No. 1041465-92-2)

Potassium (E)-2-(4-bromophenyl)ethenyltrifluoroborinate, with the chemical formula C₈H₆BBrF₃KO, is a specialized compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound, identified by its CAS number 1041465-92-2, represents a unique intersection of organic synthesis and boron chemistry, offering intriguing possibilities for applications in drug development and advanced material engineering.

The structure of Potassium (E)-2-(4-bromophenyl)ethenyltrifluoroborinate features a boronate ester linkage, which is a key feature for its reactivity and utility in synthetic chemistry. The presence of a bromine substituent on the phenyl ring enhances its compatibility with various cross-coupling reactions, making it a valuable intermediate in the synthesis of more complex molecules. The trifluoromethyl group contributes to the compound's stability and lipophilicity, which are critical factors in pharmaceutical applications.

In recent years, there has been a surge in research focused on boron-containing compounds due to their remarkable biological activities. Boronate esters, in particular, have shown promise as pharmacophores in the development of targeted therapies. For instance, studies have demonstrated that boronate esters can interact with enzymes and proteins in a highly specific manner, leading to the development of drugs that exhibit high selectivity and low toxicity. Potassium (E)-2-(4-bromophenyl)ethenyltrifluoroborinate is no exception and has been explored as a building block for novel therapeutic agents.

One of the most compelling aspects of this compound is its potential use in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in organic synthesis, allowing for the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids or esters. The boronate ester functionality in Potassium (E)-2-(4-bromophenyl)ethenyltrifluoroborinate makes it an ideal candidate for such transformations, enabling the construction of diverse molecular architectures with precision and efficiency.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of Potassium (E)-2-(4-bromophenyl)ethenyltrifluoroborinate. Preclinical studies have suggested that derivatives of this compound may exhibit anti-inflammatory, anti-cancer, and anti-viral properties. The ability to modify its structure through cross-coupling reactions allows researchers to fine-tune its biological activity, making it a versatile tool for drug discovery. For example, researchers have synthesized analogs of this compound that show enhanced binding affinity to specific disease targets, paving the way for new treatment strategies.

Beyond pharmaceutical applications, Potassium (E)-2-(4-bromophenyl)ethenyltrifluoroborinate has also been investigated for its role in advanced materials science. Boronate esters are known for their ability to form coordination complexes with metals, which can be leveraged in the design of catalysts and functional materials. The trifluoromethyl group's electron-withdrawing properties can influence the electronic characteristics of these complexes, making them suitable for applications in organic electronics and optoelectronics.

The synthesis of Potassium (E)-2-(4-bromophenyl)ethenyltrifluoroborinate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a suitable boronic acid derivative, which is then reacted with a halogenated aromatic compound under palladium catalysis. The resulting boronate ester is subsequently treated with potassium hydroxide to yield the potassium salt form. This synthetic route underscores the importance of this compound as a precursor in modern synthetic chemistry.

In conclusion, Potassium (E)-2-(4-bromophenyl)ethenyltrifluoroborinate represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for pharmaceutical research and materials science innovation. As research continues to uncover new methodologies for utilizing boronate esters, compounds like this one are poised to play a pivotal role in shaping the future of chemical biology and advanced materials.